molecular formula C20H17ClN4O3S B2818791 N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide CAS No. 922870-13-1

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide

Cat. No. B2818791
CAS RN: 922870-13-1
M. Wt: 428.89
InChI Key: DAZVLRKPXFLGSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O3S and its molecular weight is 428.89. The purity is usually 95%.
BenchChem offers high-quality N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

  • Synthesis and Antiproliferative Activity : New functionalized pyridine linked to various substituted thiazole derivatives, including compounds structurally related to the requested molecule, have been synthesized. These compounds showed promising anticancer activity against liver carcinoma (HepG2), laryngeal carcinoma (Hep-2), prostate cancer (PC3), and breast cancer (MCF-7) cell lines. The study highlighted the potential of these compounds in cancer treatment due to their cytotoxic properties against various cancer cells (Alaa M. Alqahtani & A. Bayazeed, 2020).

  • Src Kinase Inhibitory and Anticancer Activities : Research into thiazolyl N-benzyl-substituted acetamide derivatives, similar in structure to the requested compound, identified their inhibitory effects on Src kinase. These effects contribute to their potential anticancer activities, providing a foundation for developing new therapeutic agents targeting cancers associated with Src kinase activity (Asal Fallah-Tafti et al., 2011).

Antioxidant Activity

  • Synthesis, Modelling, and Molecular Docking : Derivatives of 5-arylazo-2-chloroacetamido thiazole, structurally akin to the compound of interest, have been studied for their antioxidant properties. Through molecular docking studies and in vitro assays, these derivatives showed significant antioxidant activity, suggesting their potential use as antioxidant agents (A. Hossan, 2020).

Antifungal and Insecticidal Activities

  • Synthesis and Biological Activities : Research on N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds, which include a substituent of 1,3,4-thiadiazole, has shown that some of these compounds exhibit antifungal and insecticidal activities. This study demonstrates the potential of such compounds in agricultural applications (Zhou Bing-se, 2013).

Antibacterial Activity

  • Synthesis and Antibacterial Activity : Research into new pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles, structurally related to the compound of interest, evaluated their antibacterial activity against various bacterial strains. This study supports the potential use of these compounds in developing new antibacterial agents (I. Singh et al., 2010).

properties

IUPAC Name

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17ClN4O3S/c1-12-5-6-14(21)19-18(12)23-20(29-19)25(10-13-4-2-3-9-22-13)17(28)11-24-15(26)7-8-16(24)27/h2-6,9H,7-8,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAZVLRKPXFLGSO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3=CC=CC=N3)C(=O)CN4C(=O)CCC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17ClN4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.